Cas no 1286702-25-7 (2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide
• CAS No: 1286702-25-7
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 6159276
• PubChem ID: 52906313
• Update Time: 2025-06-14

2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide
• 1286702-25-7
• 2-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-N-phenethylacetamide
• AKOS024486670
• 2-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]-N-(2-phenylethyl)acetamide
• F3407-4985

• Inchi： 1S/C18H16BrN3O2/c19-15-8-4-7-14(11-15)18-22-21-17(24-18)12-16(23)20-10-9-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,20,23)
• InChI Key： WQQMFJNGKNAYLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(CC(NCCC2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 385.04259g/mol
• Monoisotopic Mass: 385.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide

Comprehensive Analysis of 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide (CAS No. 1286702-25-7)

The compound 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide (CAS No. 1286702-25-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a 3-bromophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide has surged, driven by advancements in drug discovery and material science. The 1,3,4-oxadiazole moiety is known for its stability and versatility, often serving as a key pharmacophore in medicinal chemistry. This compound’s 3-bromophenyl group further enhances its reactivity, making it a valuable intermediate in synthetic pathways.

One of the most frequently searched questions about this compound revolves around its synthesis and applications. Scientists are exploring its use in developing antimicrobial agents, anticancer therapies, and anti-inflammatory drugs. The 2-phenylethyl side chain in its structure is particularly noteworthy, as it may contribute to improved bioavailability and target specificity. These properties align with current trends in personalized medicine and precision drug design.

Another hot topic is the compound’s role in green chemistry. Researchers are investigating eco-friendly synthesis methods to produce 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide with minimal environmental impact. This aligns with global efforts to reduce hazardous waste and promote sustainable practices in chemical manufacturing. The compound’s potential as a biodegradable intermediate further underscores its relevance in modern industrial applications.

From a structural perspective, the presence of both 1,3,4-oxadiazole and acetamide functionalities allows for diverse chemical modifications. This adaptability makes the compound a valuable tool for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its properties for specific applications. Its CAS No. 1286702-25-7 serves as a unique identifier in databases, facilitating easier access to research data and regulatory information.

In summary, 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(2-phenylethyl)acetamide represents a cutting-edge compound with broad potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and adaptability position it as a key player in the future of drug discovery and sustainable chemistry. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and industry.